Cas no 2411307-27-0 (2-{[1-(Oxirane-2-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine)

• Product Name: 2-{[1-(Oxirane-2-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
• CAS No: 2411307-27-0
• MF: C₁₄H₁₅F₃N₂O₃
• MW: 316.275714159012
• CID: 6241964
• PubChem ID: 165767697
• Update Time: 2025-10-29

2-{[1-(Oxirane-2-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2411307-27-0
• 2-{[1-(oxirane-2-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine
• EN300-7560838
• Z3687610833
• 2-{[1-(Oxirane-2-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine

• Inchi： 1S/C14H15F3N2O3/c15-14(16,17)9-1-2-12(18-7-9)22-10-3-5-19(6-4-10)13(20)11-8-21-11/h1-2,7,10-11H,3-6,8H2
• InChI Key： NYSOBSGIUYVZKD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC1CCN(C(C2CO2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 316.10347683g/mol
• Monoisotopic Mass: 316.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Additional information on 2-{[1-(Oxirane-2-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine

Compound CAS No: 2411307-27-0 - 2-{[1-(Oxirane-2-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine

The compound 2-{[1-(Oxirane-2-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine (CAS No: 2411307-27-0) is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structural features, including a piperidine ring substituted with an oxirane carbonyl group and a trifluoromethyl pyridine moiety, which contribute to its distinct chemical properties and biological activity.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution, ring-opening polymerization, and coupling reactions. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric purity, making it a valuable tool in stereochemical studies and pharmaceutical development.

Research into the biological activity of 2-{[1-(Oxirane-2-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine has revealed its potential as a modulator of key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against enzymes like acetylcholinesterase and butyrylcholinesterase, which are implicated in the progression of these conditions.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The trifluoromethyl pyridine moiety imparts unique electronic properties to the molecule, making it a promising candidate for use in organic electronics and optoelectronic devices. Recent studies have highlighted its ability to function as an efficient charge transport material in organic light-emitting diodes (OLEDs), paving the way for its integration into next-generation display technologies.

The structural versatility of 2-{[1-(Oxirane-2-carbonyl)piperidin-4-yl]oxy}-5-(trifluoromethyl)pyridine has also made it a valuable substrate for further chemical modifications. Researchers have successfully appended various functional groups to this molecule to enhance its solubility, stability, and bioavailability, opening up new avenues for its application in drug delivery systems and advanced materials.

In conclusion, the compound CAS No: 2411307-27-0 represents a cutting-edge development in modern chemistry, with applications spanning drug discovery, materials science, and beyond. Its unique structure and versatile properties continue to inspire innovative research across multiple disciplines, underscoring its importance as a key player in contemporary chemical research.